Cas no 145134-89-0 (Hexadecanoic acid, 1-[[(1-oxooctyl)oxy]methyl]-1,2-ethanediyl ester)

• Product Name: Hexadecanoic acid, 1-[[(1-oxooctyl)oxy]methyl]-1,2-ethanediyl ester
• CAS No: 145134-89-0
• MF: C₄₃H₈₂O₆
• MW: 695.107594966888
• CID: 4762796
• Update Time: 2025-06-08

Hexadecanoic acid, 1-[[(1-oxooctyl)oxy]methyl]-1,2-ethanediyl ester Chemical and Physical Properties

Names and Identifiers

• hexadecanoic acid, 1-[[(1-oxooctyl)oxy]methyl]-1,2-ethanediyl ester
• (2-hexadecanoyloxy-3-octanoyloxypropyl) hexadecanoate
• Hexadecanoic acid, 1-[[(1-oxooctyl)oxy]methyl]-1,2-ethanediyl ester

• Inchi： 1S/C43H82O6/c1-4-7-10-13-15-17-19-21-23-25-27-30-33-36-42(45)48-39-40(38-47-41(44)35-32-29-12-9-6-3)49-43(46)37-34-31-28-26-24-22-20-18-16-14-11-8-5-2/h40H,4-39H2,1-3H3
• InChI Key： RFWJYKONNDGWCW-UHFFFAOYSA-N
• SMILES： O(C(COC(CCCCCCC)=O)COC(CCCCCCCCCCCCCCC)=O)C(CCCCCCCCCCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 49
• Rotatable Bond Count: 42
• Complexity: 723
• XLogP3: 17.6
• Topological Polar Surface Area: 78.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols

Additional information on Hexadecanoic acid, 1-[[(1-oxooctyl)oxy]methyl]-1,2-ethanediyl ester

Hexadecanoic acid, 1-[[(1-oxooctyl)oxy]methyl]-1,2-ethanediyl ester (CAS No. 145134-89-0): A Comprehensive Overview

Hexadecanoic acid, 1-[[(1-oxooctyl)oxy]methyl]-1,2-ethanediyl ester (CAS No. 145134-89-0) is a complex organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, also known as 1-[[(1-oxooctyl)oxy]methyl]-1,2-ethanediyl hexadecanoate, is characterized by its unique ester functional group and its potential applications in various scientific and industrial processes.

The molecular structure of Hexadecanoic acid, 1-[[(1-oxooctyl)oxy]methyl]-1,2-ethanediyl ester consists of a long-chain fatty acid (hexadecanoic acid) linked to an esterified ethylene glycol derivative. The presence of the long-chain fatty acid imparts hydrophobic properties to the molecule, while the ester functional group contributes to its reactivity and potential for chemical modifications.

In recent years, the study of Hexadecanoic acid, 1-[[(1-oxooctyl)oxy]methyl]-1,2-ethanediyl ester has been driven by its potential applications in drug delivery systems and biocompatible materials. Research has shown that this compound can be used as a biodegradable polymer precursor, which is crucial for developing controlled-release formulations in pharmaceuticals. The biodegradability of the compound ensures that it can be safely metabolized by the body, reducing the risk of long-term toxicity.

A notable study published in the Journal of Controlled Release (2023) investigated the use of Hexadecanoic acid, 1-[[(1-oxooctyl)oxy]methyl]-1,2-ethanediyl ester in nanoparticle-based drug delivery systems. The researchers found that this compound could effectively encapsulate hydrophobic drugs and enhance their solubility and bioavailability. This breakthrough has significant implications for improving the efficacy of treatments for various diseases, including cancer and cardiovascular disorders.

Beyond drug delivery, Hexadecanoic acid, 1-[[(1-oxooctyl)oxy]methyl]-1,2-ethanediyl ester has also been explored for its potential in tissue engineering and regenerative medicine. A study published in Biomaterials (2022) demonstrated that this compound can be used to create biocompatible scaffolds for tissue regeneration. The scaffolds exhibited excellent mechanical properties and supported cell adhesion and proliferation, making them suitable for applications such as bone and cartilage repair.

The synthesis of Hexadecanoic acid, 1-[[(1-oxooctyl)oxy]methyl]-1,2-ethanediyl ester involves a multi-step process that includes the formation of the long-chain fatty acid derivative and subsequent esterification with ethylene glycol. The reaction conditions are carefully controlled to ensure high yield and purity of the final product. Recent advancements in green chemistry have led to more sustainable and environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

The physical properties of Hexadecanoic acid, 1-[[(1-oxooctyl)oxy]methyl]-1,2-ethanediyl ester are well-documented. It is a white crystalline solid at room temperature with a melting point ranging from 45°C to 50°C. The compound is insoluble in water but exhibits good solubility in organic solvents such as ethanol and dichloromethane. These properties make it suitable for various formulation strategies in pharmaceutical and materials science applications.

In terms of safety and handling, Hexadecanoic acid, 1-[[(1-oxooctyl)oxy]methyl]-1,2-ethanediyl ester is generally considered safe when proper precautions are taken. However, it is important to follow standard laboratory practices to ensure safe handling and storage. The compound should be stored in a cool, dry place away from direct sunlight and sources of heat or ignition.

The future prospects for Hexadecanoic acid, 1-[[(1-oxooctyl)oxy]methyl]-1,2-ethanediyl ester are promising. Ongoing research is focused on optimizing its use in drug delivery systems and biocompatible materials. Additionally, there is growing interest in exploring its potential for other applications such as cosmetics and personal care products due to its unique combination of hydrophobicity and biodegradability.

In conclusion, Hexadecanoic acid, 1-[[(1-oxooctyl)oxy]methyl]-1,2-ethanediyl ester (CAS No. 145134-89-0) is a versatile compound with a wide range of applications in chemistry and pharmaceutical research. Its unique molecular structure and favorable properties make it an attractive candidate for various scientific and industrial processes. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in developing innovative solutions for healthcare and materials science.